2-(benzo[c][1,2,5]oxadiazol-5-yloxy)-N-methylethanamine

• Molecular Formula: C9H11N3O2
• Molecular Weight: 193.20 g/mol
• IUPAC Name: 2-(2,1,3-benzoxadiazol-5-yloxy)-N-methylethanamine
• InChI: InChI=1S/C9H11N3O2/c1-10-4-5-13-7-2-3-8-9(6-7)12-14-11-8/h2-3,6,10H,4-5H2,1H3
• InChI Key: LNIORZHUZSIICN-UHFFFAOYSA-N
• Canonical SMILES: CNCCOC1=CC2=NON=C2C=C1

Description

2-(benzo[c][1,2,5]oxadiazol-5-yloxy)-N-methylethanamine is a compound that belongs to the class of oxadiazoles, which are heterocyclic compounds containing an oxygen and two nitrogen atoms in a five-membered ring. This compound is of significant interest due to its potential pharmacological activities, including anticancer properties .

Preparation Methods

The synthesis of 2-(benzo[c][1,2,5]oxadiazol-5-yloxy)-N-methylethanamine typically involves a multi-step process. One common synthetic route includes the substitution reactions followed by hydrolysis of aryltrifluoroboronate salts into corresponding boronic acid derivatives in the presence of silica . The reaction conditions often require an inert atmosphere and controlled temperatures to ensure the desired product yield and purity .

Chemical Reactions Analysis

2-(benzo[c][1,2,5]oxadiazol-5-yloxy)-N-methylethanamine undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology and medicine, it has shown potential as an anticancer agent by targeting tumor hypoxia . Additionally, it is being explored for its use in the development of new therapeutic agents for various diseases .

Mechanism of Action

The mechanism of action of 2-(benzo[c][1,2,5]oxadiazol-5-yloxy)-N-methylethanamine involves its interaction with molecular targets and pathways associated with tumor hypoxia. It is believed to inhibit hypoxia-inducing factor-1 (HIF-1), which plays a crucial role in cancer cell survival and proliferation . By targeting this pathway, the compound can potentially reduce tumor growth and metastasis .

Comparison with Similar Compounds

Similar compounds to 2-(benzo[c][1,2,5]oxadiazol-5-yloxy)-N-methylethanamine include other oxadiazoles such as 1,2,4-oxadiazole and 1,3,4-oxadiazole . These compounds share the oxadiazole ring structure but differ in the positions of the nitrogen and oxygen atoms. The unique structure of this compound, particularly the benzo[c] ring, contributes to its distinct pharmacological properties and potential therapeutic applications .